Cas no 2091219-17-7 (5-Ethyl-2-fluoro-3-(methylthio)benzaldehyde)

• Product Name: 5-Ethyl-2-fluoro-3-(methylthio)benzaldehyde
• CAS No: 2091219-17-7
• MF: C₁₀H₁₁FOS
• MW: 198.26
• CID: 5080039
• Update Time: 2025-05-21

5-Ethyl-2-fluoro-3-(methylthio)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Ethyl-2-fluoro-3-(methylthio)benzaldehyde

• Inchi： 1S/C10H11FOS/c1-3-7-4-8(6-12)10(11)9(5-7)13-2/h4-6H,3H2,1-2H3
• InChI Key： BTBCIZMGEGPKCL-UHFFFAOYSA-N
• SMILES： C(C1C=C(CC)C=C(SC)C=1F)=O

Additional information on 5-Ethyl-2-fluoro-3-(methylthio)benzaldehyde

Comprehensive Overview of 5-Ethyl-2-fluoro-3-(methylthio)benzaldehyde (CAS No. 2091219-17-7)

5-Ethyl-2-fluoro-3-(methylthio)benzaldehyde (CAS No. 2091219-17-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This fluorinated benzaldehyde derivative is characterized by its unique molecular structure, which includes an ethyl group, a fluorine atom, and a methylthio substituent. These functional groups contribute to its reactivity and potential applications in various industrial and scientific domains.

The compound's CAS number 2091219-17-7 serves as a unique identifier, ensuring precise tracking and regulatory compliance in global chemical databases. Researchers and manufacturers often search for 5-Ethyl-2-fluoro-3-(methylthio)benzaldehyde suppliers or CAS 2091219-17-7 synthesis methods, reflecting the growing demand for high-purity intermediates in synthetic chemistry. Its structural features make it a valuable building block for constructing more complex molecules, particularly in the development of active pharmaceutical ingredients (APIs) and specialty chemicals.

In recent years, the interest in fluorinated aromatic compounds like 5-Ethyl-2-fluoro-3-(methylthio)benzaldehyde has surged due to their enhanced metabolic stability and bioavailability. This aligns with current trends in drug discovery, where fluorine incorporation is a key strategy to improve drug-like properties. The compound's methylthio group further expands its utility, as sulfur-containing moieties are known to participate in diverse chemical transformations, making it a versatile intermediate for cross-coupling reactions and heterocycle synthesis.

From an environmental perspective, the development of eco-friendly synthetic routes for compounds such as CAS 2091219-17-7 has become a hot topic. Researchers are exploring green chemistry approaches to minimize waste and reduce the use of hazardous reagents during its production. This focus on sustainability resonates with the broader chemical industry's shift toward green manufacturing practices, addressing concerns raised by regulatory bodies and environmentally conscious consumers.

The analytical characterization of 5-Ethyl-2-fluoro-3-(methylthio)benzaldehyde typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and structural integrity, which are critical for its intended applications. Quality control protocols for CAS 2091219-17-7 often include stringent specifications for residual solvents and impurity profiles, reflecting the compound's importance in high-value industries.

Looking ahead, the potential applications of 5-Ethyl-2-fluoro-3-(methylthio)benzaldehyde continue to expand. Its role in the synthesis of novel materials and functionalized polymers is being actively investigated, particularly in areas such as organic electronics and advanced coatings. As the demand for tailored chemical solutions grows, compounds like CAS 2091219-17-7 will remain at the forefront of innovation, bridging the gap between academic research and industrial implementation.